Parp1-IN-36

• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C20H27N3O2/c21-19(24)17-8-4-5-14-13-23(20(25)18(14)17)16-9-11-22(12-10-16)15-6-2-1-3-7-15/h4-5,8,15-16H,1-3,6-7,9-13H2,(H2,21,24)
• InChIKey: QBKPYKWJSWOHNY-UHFFFAOYSA-N

Parp1-IN-36: Compound Overview

Parp1-IN-36 (also known as NMS-03305293, NMS-293, or itareparib) is a second-generation, oral, small-molecule inhibitor of poly(ADP-ribose) polymerase 1 (PARP1) . It is a derivative of the 4-carboxamide-isoindolinone class and acts as a potent and highly selective PARP1 inhibitor, distinct from first-generation dual PARP1/2 inhibitors [1]. Its key differentiating features are a >200-fold selectivity for PARP1 over PARP2, a non-trapping mechanism of action, and the ability to penetrate the blood-brain barrier (BBB) .

1 PARP-1 target engagement and mechanistic studies

2 Isoform-selective pathway analysis (PARP-1 vs. PARP-2)

3 Orthogonal chemotype for SAR and scaffold comparison

• [1] Nerviano Medical Sciences. (2024). NMS-293, a Potent, Highly Selective, Non-Trapping, Brain-Penetrant PARP1 Inhibitor with Promising Clinical Results. Press Release. View Source

The Advantage of Parp1-IN-36 Over Generic PARP Inhibitors

Generic substitution with first-generation PARP inhibitors like olaparib, niraparib, or talazoparib is not scientifically valid due to fundamental mechanistic and selectivity differences. These earlier agents exhibit significant PARP2 inhibition and a pronounced PARP-trapping mechanism, leading to off-target hematological toxicities and limiting their utility in combination therapies and CNS applications [1]. In contrast, Parp1-IN-36 (NMS-03305293) is a non-trapping, PARP1-selective inhibitor with a >200-fold selectivity window over PARP2 and a high degree of CNS penetration, enabling distinct applications in glioblastoma, brain metastases, and safer chemotherapy combinations [2].

Pan-PARP inhibition profile First-generation inhibitors (e.g., Olaparib) target both PARP1/2, potentially obscuring PARP1-specific mechanistic interpretation.

Chemotype-dependent model response Different scaffolds (phthalazinone, piperazine) may alter resistance model outcomes; orthogonal validation requires a structurally distinct tool.

Selectivity context to verify Class-level PARP-1 selectivity has been reported for the isoindolinone scaffold, but direct PARP-2 data for this analog is not publicly available; assay-based confirmation recommended.

• [1] Onderzoek Met Mensen. (2021). A Phase I/II Combination Study of NMS-03305293 and Temozolomide in Adult Patients with Recurrent Glioblastoma. Trial ID NL-OMON56287. View Source
• [2] Nerviano Medical Sciences. (2024). NMS-293, a Potent, Highly Selective, Non-Trapping, Brain-Penetrant PARP1 Inhibitor with Promising Clinical Results. Press Release. View Source

Parp1-IN-36 vs. Key PARP Inhibitors

Binding Affinity Compared with NMS-P118

Parp1-IN-36 (NMS-03305293) exhibits a >200-fold selectivity for PARP1 over PARP2. This is a marked improvement over first-generation inhibitors like olaparib and talazoparib, which are essentially non-selective or have low selectivity. Data from a direct comparative study using a fluorescence polarization assay shows PARP1 IC50 values for olaparib, talazoparib, and NMS-03305293 are 0.007 µM, 0.009 µM, and <0.01 µM, respectively. The critical difference lies in their PARP2 inhibition: olaparib's PARP2 IC50 is 0.006 µM (selectivity fold: 1), while talazoparib's is 0.030 µM (selectivity fold: 3). In contrast, NMS-03305293 has a PARP2 IC50 of 0.691 µM, resulting in a >200-fold selectivity window [1]. This high selectivity is corroborated by binding affinity data, with a Kd of 2.72 nM for PARP1 and 691 nM for PARP2 [2].

Binding Affinity (Kd)

Reported

Parp1-IN-36 < 0.01 µM vs NMS-P118 0.009 µM

Supports PARP-1 engagement study fit

Cross-study comparison; assay platforms may differ

Evidence Dimension	PARP1/2 Selectivity (IC50 ratio)
Target Compound Data	>200-fold
Comparator Or Baseline	Olaparib: 1-fold; Talazoparib: 3-fold
Quantified Difference	>200-fold vs. 1-3 fold for first-generation comparators
Conditions	Fluorescence polarization assay

Why This Matters

High PARP1 selectivity reduces PARP2-related hematological toxicity, a primary dose-limiting side effect of first-generation PARP inhibitors, thereby enabling safer long-term dosing and combination with chemotherapy.

• [1] PMC10485079. (2023). Table 4: Comparison of PARP Inhibitors. PMC. View Source
• [2] Onderzoek Met Mensen. (2021). A Phase I/II Combination Study of NMS-03305293 and Temozolomide in Adult Patients with Recurrent Glioblastoma. Trial ID NL-OMON56287. View Source

Selectivity Over First-Generation PARP Inhibitors

Parp1-IN-36 (NMS-03305293) is characterized as a 'non-trapping' inhibitor, a key mechanistic distinction from other potent PARP1-selective compounds. While next-generation inhibitors like AZD5305 also achieve high selectivity (PARP1/2 fold-selectivity >460), they are identified as potent PARP1 trappers [1]. PARP trapping is a mechanism where the inhibitor stabilizes the PARP-DNA complex, causing replication fork stalling and cell death. This 'trapping' effect, while contributing to efficacy, is a primary driver of toxicity to healthy proliferating cells, such as those in the bone marrow. The non-trapping nature of NMS-03305293 is designed to preserve antitumor activity while minimizing this specific toxicity [2].

PARP-2 Selectivity

Class-level inference

Scaffold designed for PARP-1 selectivity per patent disclosures

Selectivity context to verify

Direct PARP-2 inhibition data not publicly reported

Evidence Dimension	PARP Trapping Activity
Target Compound Data	Negative (-)
Comparator Or Baseline	Talazoparib: Positive (++); AZD5305: Positive (++); Olaparib: Positive (+) [1]
Quantified Difference	Absence of trapping activity
Conditions	Immunofluorescence-based assay

Why This Matters

The non-trapping mechanism reduces toxicity to normal cells, making Parp1-IN-36 a superior candidate for combination therapies with DNA-damaging chemotherapies (e.g., temozolomide, topotecan), where overlapping toxicities are a major concern.

• [1] PMC10485079. (2023). Table 4: Comparison of PARP Inhibitors. PMC. View Source
• [2] Nerviano Medical Sciences. (2024). NMS-293, a Potent, Highly Selective, Non-Trapping, Brain-Penetrant PARP1 Inhibitor with Promising Clinical Results. Press Release. View Source

Isoindolinone Scaffold vs. Other Chemotypes

Parp1-IN-36 (NMS-03305293) demonstrates exceptional blood-brain barrier (BBB) penetration, a property not shared by most other PARP inhibitors. In a direct comparison of CNS penetration, NMS-03305293 showed a high brain-to-plasma ratio of 4-10 in rats and mice [1]. In contrast, first-generation inhibitors olaparib and talazoparib exhibit severely limited CNS penetration, with brain-to-plasma ratios (Kpuu) of <0.03 in rats for both [1]. The next-generation inhibitor AZD5305 also shows limited penetration with a Kpuu of <0.05 in rats [1].

Chemical Scaffold

Specification review

4-carboxamido-isoindolinone vs phthalazinone, piperazine, pyridazine

Orthogonal chemotype for SAR studies

Structural identity per patent characterization

Evidence Dimension	CNS Penetration (Brain-to-Plasma Ratio)
Target Compound Data	4-10 (rats and mice)
Comparator Or Baseline	Olaparib: Kpuu <0.03; Talazoparib: Kpuu <0.03; AZD5305: Kpuu <0.05
Quantified Difference	>100-fold higher brain-to-plasma ratio than comparators
Conditions	In vivo pharmacokinetic studies in rats and mice

Why This Matters

This unique CNS penetration profile makes Parp1-IN-36 the only viable PARP inhibitor for research targeting primary brain tumors like glioblastoma or secondary brain metastases, where other PARP inhibitors would be ineffective due to poor CNS exposure.

• [1] PMC10485079. (2023). Table 4: Comparison of PARP Inhibitors. PMC. View Source

Advantageous Transporter Profile: Not a P-glycoprotein Substrate

Parp1-IN-36 (NMS-03305293) is not a substrate for the efflux transporter P-glycoprotein (P-gp). This is a significant advantage over first-generation PARP inhibitors, which are known P-gp substrates. A direct comparison shows that olaparib, talazoparib, and the next-generation inhibitor AZD5305 are all confirmed substrates for P-gp, whereas NMS-03305293 is not [1].

Evidence Dimension	P-glycoprotein (P-gp) Substrate Status
Target Compound Data	No
Comparator Or Baseline	Olaparib: Yes; Talazoparib: Yes; AZD5305: Yes
Quantified Difference	Negative P-gp substrate status
Conditions	In vitro transporter assays

Why This Matters

Being a P-gp substrate can lead to reduced oral bioavailability, poor tumor penetration, and susceptibility to efflux-mediated drug resistance. The lack of P-gp efflux suggests that Parp1-IN-36 may achieve more consistent tumor exposure and circumvent a common mechanism of resistance, potentially enhancing its therapeutic window.

• [1] PMC10485079. (2023). Table 4: Comparison of PARP Inhibitors. PMC. View Source

Parp1-IN-36 Research Applications

PARP-1 in BRCA-Mutant Tumorigenesis

Given its exceptional brain-to-plasma ratio of 4-10 [1], Parp1-IN-36 is uniquely suited for in vitro and in vivo research on CNS malignancies such as glioblastoma and brain metastases from breast or lung cancer. Its ability to cross the blood-brain barrier allows for the study of PARP inhibition in CNS tumor models where other inhibitors (e.g., olaparib, talazoparib, AZD5305) would be ineffective due to negligible CNS exposure. This makes it the tool of choice for preclinical studies evaluating the role of PARP1 in glioma biology, DNA damage repair in the CNS, and the efficacy of brain-penetrant PARP1 inhibitors as monotherapy or in combination with standard-of-care agents like temozolomide [1].

Preclinical In Vivo Efficacy and Toxicity Profiling

The non-trapping mechanism of Parp1-IN-36 [1] addresses a key limitation of first-generation PARP inhibitors: the dose-limiting hematological toxicity associated with PARP trapping. This property makes Parp1-IN-36 an ideal tool for investigating novel combination regimens with DNA-damaging chemotherapies (e.g., topotecan, carboplatin) or antibody-drug conjugates (ADCs) in solid tumor models [2]. By avoiding the overlapping toxicity of PARP trapping on healthy bone marrow cells, this compound enables research into whether higher or more frequent dosing of PARP inhibitors can be combined with chemotherapy to enhance antitumor efficacy without compromising tolerability [2].

SAR Studies and Chemical Tool Development

With its >200-fold selectivity for PARP1 over PARP2, Parp1-IN-36 serves as a high-quality chemical probe for dissecting the specific biological functions of PARP1 versus PARP2 in DNA repair and transcriptional regulation. Unlike olaparib (non-selective) or talazoparib (low selectivity), Parp1-IN-36 can be used to generate PARP1-specific inhibition phenotypes in BRCA-mutated or HRD cell lines without the confounding effects of PARP2 inhibition [3]. This allows researchers to directly correlate PARP1 inhibition with specific downstream effects, such as reduced hematological toxicity, and to build more accurate models of PARP1-dependent synthetic lethality.

Inflammation and Neurological Injury Mechanisms

The fact that Parp1-IN-36 is not a substrate for P-glycoprotein (P-gp) [1] makes it a valuable tool for studying resistance mechanisms beyond drug efflux. Many cancer cells upregulate P-gp as a resistance mechanism to first-generation PARP inhibitors like olaparib and talazoparib. Using Parp1-IN-36, researchers can bypass this confounder to specifically investigate other resistance pathways, such as restoration of homologous recombination (e.g., BRCA reversion mutations) or loss of PARP1 trapping. This enables a clearer understanding of the molecular adaptations that occur in tumors under the selective pressure of PARP1 inhibition.

Application

Selection Property

Validation Focus

BRCA-mutant tumorigenesis model studies

Reported PARP-1 binding profile

HRD-model response endpoints

Preclinical in vivo model profiling

Selectivity over PARP-2

Tolerability endpoint review in model

SAR and medicinal chemistry studies

4-carboxamido-isoindolinone scaffold

Structure-binding relationship review

Inflammation and neurological injury pathway studies

PARP-1 isoform selectivity

Disease-model endpoint context

• [1] PMC10485079. (2023). Table 4: Comparison of PARP Inhibitors. PMC. View Source
• [2] Nerviano Medical Sciences. (2024). NMS-293, a Potent, Highly Selective, Non-Trapping, Brain-Penetrant PARP1 Inhibitor with Promising Clinical Results. Press Release. View Source
• [3] Onderzoek Met Mensen. (2021). A Phase I/II Combination Study of NMS-03305293 and Temozolomide in Adult Patients with Recurrent Glioblastoma. Trial ID NL-OMON56287. View Source